Cas no 71312-54-4 (2,3-Diazabicyclo[2.2.1]hept-2-ene, 1,4-dimethyl-)
71312-54-4 structure
Product Name:2,3-Diazabicyclo[2.2.1]hept-2-ene, 1,4-dimethyl-
CAS No:71312-54-4
MF:C7H12N2
MW:124.183581352234
CID:545723
PubChem ID:556835
Update Time:2025-04-19
2,3-Diazabicyclo[2.2.1]hept-2-ene, 1,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Diazabicyclo[2.2.1]hept-2-ene, 1,4-dimethyl-
- 1,4-dimethyl-2,3-diazabicyclo[2.2.1]hept-2-ene
- 1,4-Dimethyl-2,3-diazabicyclo[2.2.1]hept-2-ene #
- DTXSID30339532
- ORMQPBKHZKMZAA-UHFFFAOYSA-N
- 71312-54-4
-
- Inchi: 1S/C7H12N2/c1-6-3-4-7(2,5-6)9-8-6/h3-5H2,1-2H3
- InChI Key: ORMQPBKHZKMZAA-UHFFFAOYSA-N
- SMILES: N1C2(C)CCC(C)(C2)N=1
Computed Properties
- Exact Mass: 124.10016
- Monoisotopic Mass: 124.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 24.7Ų
Experimental Properties
- PSA: 24.72
2,3-Diazabicyclo[2.2.1]hept-2-ene, 1,4-dimethyl- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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